Cas no 1391088-69-9 (5-(6-Methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)isoquinoline)

• Product Name: 5-(6-Methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)isoquinoline
• CAS No: 1391088-69-9
• MF: C₁₇H₁₃N₃
• MW: 259.305223226547
• CID: 2124577
• Update Time: 2023-08-04

5-(6-Methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-(6-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)isoquinoline
• 5-(6-Methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)isoquinoline

• Inchi： 1S/C17H13N3/c1-11-5-6-15-16(10-19-17(15)20-11)14-4-2-3-12-9-18-8-7-13(12)14/h2-10H,1H3,(H,19,20)
• InChI Key： NKJTVNFGNJNQNT-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=CC3C=NC=CC2=3)C2=CC=C(C)N=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 345
• Topological Polar Surface Area: 41.6